Cas no 2171152-85-3 (3-(2S)-N-(cyclopropylmethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid)

• Product Name: 3-(2S)-N-(cyclopropylmethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid
• CAS No: 2171152-85-3
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6326413
• PubChem ID: 165556948
• Update Time: 2025-05-20

3-(2S)-N-(cyclopropylmethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2S)-N-(cyclopropylmethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid
• 3-[(2S)-N-(cyclopropylmethyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]propanoic acid
• EN300-1550183
• 2171152-85-3

• Inchi： 1S/C28H34N2O5/c1-2-3-12-25(27(33)30(16-15-26(31)32)17-19-13-14-19)29-28(34)35-18-24-22-10-6-4-8-20(22)21-9-5-7-11-23(21)24/h4-11,19,24-25H,2-3,12-18H2,1H3,(H,29,34)(H,31,32)/t25-/m0/s1
• InChI Key： RUUPWYRGUVTPRL-VWLOTQADSA-N
• SMILES： O=C([C@H](CCCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CCC(=O)O)CC1CC1

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-(2S)-N-(cyclopropylmethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid

3-(2S)-N-(Cyclopropylmethyl)-2-({(9H-Fluoren-9-yl)Methoxycarbonyl}Amino)Hexanamidopropanoic Acid: A Comprehensive Overview

3-(2S)-N-(Cyclopropylmethyl)-2-({(9H-Fluoren-9-yl)Methoxycarbonyl}Amino)Hexanamidopropanoic Acid, commonly referred to by its CAS number CAS No. 2171152-85-3, is a complex organic compound with significant applications in the fields of pharmaceuticals, biotechnology, and advanced materials science. This compound is notable for its intricate structure, which combines elements of amino acids, cyclic structures, and functional groups that enable a wide range of chemical reactivity and biological activity.

The molecular structure of this compound is characterized by a central hexanamide backbone, which is substituted with a cyclopropylmethyl group and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in controlling the reactivity of the amine functional group during chemical synthesis. The stereochemistry at the second carbon of the hexanamide chain is specified as (2S), indicating a specific spatial arrangement that is critical for its biological activity and selectivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound with high purity and yield. Researchers have employed novel catalytic methods and optimized reaction conditions to minimize side reactions and maximize the stereochemical integrity of the product. These improvements have significantly enhanced the scalability of the synthesis process, making it feasible for large-scale production in both academic and industrial settings.

In terms of applications, this compound has shown promising potential in drug discovery and development. Its unique structure allows it to serve as a versatile building block for constructing bioactive molecules with complex architectures. For instance, it has been utilized in the design of peptide-based drugs targeting various therapeutic areas, including cancer, infectious diseases, and neurodegenerative disorders.

Moreover, the compound's compatibility with modern analytical techniques has facilitated its characterization using advanced tools such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These techniques have provided valuable insights into its molecular geometry, stereochemistry, and interaction patterns with other molecules.

Recent studies have also explored the use of this compound in materials science, particularly in the development of stimuli-responsive materials and advanced polymers. Its ability to undergo reversible chemical transformations under specific conditions makes it an attractive candidate for applications in sensors, drug delivery systems, and adaptive materials.

In conclusion, CAS No. 2171152-85-3, or 3-(2S)-N-(Cyclopropylmethyl)-2-({(9H-Fluoren-9-yl)Methoxycarbonyl}Amino)Hexanamidopropanoic Acid, represents a cutting-edge molecule with diverse applications across multiple disciplines. Its intricate structure, combined with advancements in synthetic and analytical chemistry, positions it as a key player in future innovations within the chemical sciences.